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Compound of Interest

Compound Name: 4-Methoxyphenylacetonitrile

Cat. No.: B141487 Get Quote

(4-methoxyphenyl)acetonitrile: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-methoxyphenyl)acetonitrile,

including its chemical identity, physical properties, and a representative synthetic protocol. This

document is intended to serve as a valuable resource for professionals in the fields of chemical

research and drug development.

Chemical Identity and Nomenclature
(4-methoxyphenyl)acetonitrile is an organic compound that serves as a versatile intermediate in

the synthesis of various pharmaceuticals and other fine chemicals.

IUPAC Name: 2-(4-methoxyphenyl)acetonitrile[1]

Synonyms: A variety of synonyms are used to refer to this compound in literature and

commercial listings. The most common of these are listed in the table below.
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Synonym Reference

4-Methoxyphenylacetonitrile [1][2][3]

p-Methoxyphenylacetonitrile [1]

4-Methoxybenzyl cyanide [2][3][4]

Benzeneacetonitrile, 4-methoxy- [1]

p-Anisylacetonitrile [2]

(p-Methoxyphenyl)acetonitrile [2]

4-Methoxybenzeneacetonitrile [2]

Anisylacetonitrile [1]

p-Methoxybenzylnitrile [2]

NSC 96 [1][2]

Physicochemical Properties
A summary of the key physicochemical properties of (4-methoxyphenyl)acetonitrile is presented

below. This data is essential for its handling, storage, and application in experimental settings.
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Property Value Reference

CAS Number 104-47-2 [1][2][3]

Molecular Formula C9H9NO [1][3]

Molecular Weight 147.17 g/mol

Appearance
Clear, colorless to pale-yellow

liquid

Melting Point 8 °C [3]

Boiling Point 286-287 °C at 760 mmHg

Density 1.080 to 1.090 g/cm³ at 25°C

Solubility

Soluble in water (10g/L at

20°C), ethanol, ether, and

chloroform.

Flash Point 112 °C [3]

Refractive Index n20/D 1.531 [3]

Representative Synthetic Protocol
The following is a representative experimental protocol for the synthesis of a closely related

analogue, 2-(3-hydroxy-4-methoxyphenyl)acetonitrile, which illustrates a common method for

the preparation of substituted phenylacetonitriles from the corresponding benzyl alcohol. This

method can be adapted for the synthesis of (4-methoxyphenyl)acetonitrile.

Reaction: Cyanation of a Benzyl Alcohol

Materials and Reagents:

3-Methoxy-4-hydroxybenzyl alcohol

Sodium cyanide (NaCN)

N,N-Dimethylformamide (DMF)
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Water

Sodium hydroxide (NaOH)

Acetic acid

Chloroform

Magnesium sulfate (MgSO4), anhydrous

Equipment:

Round-bottom flask

Condenser

Stirrer and heating mantle

Nitrogen gas inlet

Standard laboratory glassware for extraction and distillation

Procedure:

Reaction Setup: In a round-bottom flask equipped with a condenser and under a nitrogen

atmosphere, dissolve the starting benzyl alcohol (0.12 mol) in DMF (300 mL).[2]

Addition of Cyanide: To this solution, add sodium cyanide (0.14 mol).[2]

Heating: Heat the reaction mixture to 120°C and stir for 24 hours.[2]

Quenching: After 24 hours, cool the solution to room temperature and cautiously add water

(100 mL).[2]

Basification and Solvent Removal: Basify the reaction mixture to a pH of 10 using solid

NaOH. Remove the DMF by distillation under reduced pressure.[2]

Neutralization: Add water (250 mL) and acetic acid (20 mL) to achieve a neutral pH (~7).[2]
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Extraction: Extract the aqueous mixture with chloroform (5 x 100 mL).[2]

Washing and Drying: Combine the organic extracts and wash with water (5 x 50 mL). Dry the

organic layer over anhydrous MgSO4.[2]

Isolation: Filter to remove the drying agent and remove the solvent under reduced pressure

to yield the crude product.[2]

Logical Relationships
The following diagram illustrates the relationship between the primary chemical name and its

various synonyms.
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Chemical Identity

Synonyms

2-(4-methoxyphenyl)acetonitrile

4-Methoxyphenylacetonitrile p-Methoxyphenylacetonitrile 4-Methoxybenzyl cyanide Benzeneacetonitrile, 4-methoxy- p-Anisylacetonitrile

Click to download full resolution via product page

Caption: Relationship between the IUPAC name and common synonyms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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